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Abstract

3-Ketoadipic acid, also known as (3-ketoadipic acid, is a dicarboxylic acid and a key metabolic
intermediate in the catabolism of aromatic compounds by various microorganisms. Its central
role in the B-ketoadipate pathway has made it a significant target for metabolic engineering and
biocatalysis. This guide provides an in-depth overview of 3-ketoadipic acid, including its
chemical properties, metabolic significance, and applications in biotechnology. Detailed
experimental methodologies for its production and quantification are presented, alongside
structured data from recent studies. Furthermore, this document illustrates the core metabolic
pathway involving 3-ketoadipic acid to facilitate a deeper understanding of its biological
context.

Core Chemical and Physical Properties

3-Ketoadipic acid is a C6 dicarboxylic acid containing a ketone group at the beta-position.
This structure imparts it with unique chemical reactivity, making it a valuable precursor in
chemical synthesis.
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Property Value Source
CAS Number 689-31-6 [1][2][3]
Molecular Formula C6H805 [11[415]
Molecular Weight 160.12 g/mol [11[4115]
IUPAC Name 3-oxohexanedioic acid [1][5]
Synonyms [3—I-<etoadipic acid, 3-Oxoadipic 2]
acid

Appearance White to off-white solid [5]
Melting Point 124-126 °C [6]

Metabolic Significance: The 3-Ketoadipate Pathway

3-Ketoadipic acid is a central intermediate in the 3-ketoadipate pathway, a crucial metabolic
route for the breakdown of aromatic compounds derived from lignin and other sources into
intermediates of the tricarboxylic acid (TCA) cycle.[6][7] This pathway is prevalent in soil
bacteria and fungi and is a key component of the global carbon cycle.[8][9] The pathway has
two main branches, the catechol branch and the protocatechuate branch, which converge on
the formation of B-ketoadipate.[2] Subsequently, B-ketoadipate is converted to succinyl-CoA
and acetyl-CoA, which then enter central metabolism.[2][9]

The enzymes involved in this pathway are well-characterized and have been the subject of
extensive research for applications in bioremediation and the production of value-added
chemicals.[1][4][7]
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Caption: The convergent protocatechuate and catechol branches of the -ketoadipate pathway.

Biotechnological Production and Applications

The strategic position of 3-ketoadipic acid in metabolism makes it an attractive target for
biotechnological production. Metabolic engineering efforts, particularly in robust microbial
chassis like Pseudomonas putida KT2440, have enabled the high-titer production of 3-
ketoadipic acid from renewable feedstocks.[6][10] These include lignin-derived aromatic
compounds, as well as sugars like glucose and xylose.[6][10] More recently, chemobiological
upcycling of plastic waste, such as poly(ethylene terephthalate) (PET), has been demonstrated
for B-ketoadipic acid production.[11]

The primary application of B-ketoadipic acid is as a monomer for the synthesis of performance-
advantaged polymers, such as nylon-6,6 analogs, offering a bio-based alternative to petroleum-
derived adipic acid.[6][12]

Production Titers and Yields

The following table summarizes key quantitative data from recent studies on the microbial
production of 3-ketoadipic acid.

Microbial Substrate(s . Productivity .
Titer (g/L) Yield Reference
Host ) (g/LIh)
Pseudomona  p-coumarate
_ 44.5 1.15 - [6]
s putida & ferulate
Pseudomona  Corn stover 0.10 g/g
_ o 25 0.66 o [6][12]
S putida lignin lignin
Pseudomona  Glucose & 0.52 C-
. 65.8 0.69 [10]
s putida Xylose mol/C-mol
o Terephthalic
Escherichia
) acid (from - - - [11]
coli

PET)

Experimental Protocols
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General Workflow for Microbial Production of f3-
Ketoadipic Acid

The production of B-ketoadipic acid in a laboratory setting typically involves the cultivation of an
engineered microbial strain in a bioreactor under controlled conditions.

Strain Engineering
(e.g., gene knockout of pcalJ)

l

Pre-culture Preparation

Fed-batch Bioreactor Cultivation

Downstream Processing

Periodic Sampling (e.g., chromatography)

l

Quantification by LC-MS

Click to download full resolution via product page

Caption: A generalized experimental workflow for the production and analysis of [3-ketoadipic
acid.

Methodology for Fed-Batch Bioreactor Cultivation

This protocol is a synthesized representation based on methodologies described for
Pseudomonas putida.[6][10]

o Strain Selection and Pre-culture: An engineered strain of P. putida, often with deletions in
genes responsible for B-ketoadipate catabolism (e.g., pcald), is selected.[6] A seed culture is
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grown in a suitable medium (e.g., LB broth) overnight at 30°C with shaking.

o Bioreactor Setup: A benchtop bioreactor is prepared with a defined mineral salts medium
containing a primary carbon source (e.g., glucose). The temperature, pH, and dissolved
oxygen levels are controlled (e.g., 30°C, pH 7.0, 30% dissolved oxygen).

 Inoculation and Batch Phase: The bioreactor is inoculated with the pre-culture to a starting
optical density (OD600) of approximately 0.1. The culture is grown in batch mode until the
initial carbon source is depleted.

o Fed-Batch Phase: A feeding solution containing the substrate for conversion to (3-ketoadipic
acid (e.g., a mixture of p-coumarate and ferulate, or glucose and xylose) is continuously fed
into the bioreactor. The feed rate is controlled to maintain optimal production and avoid
substrate toxicity.

o Sampling and Analysis: Samples are withdrawn from the bioreactor at regular intervals to
monitor cell growth (OD600) and the concentrations of substrates, intermediates, and the
product (3-ketoadipic acid).

o Quantification: The concentration of B-ketoadipic acid in the culture supernatant is
determined using analytical techniques such as High-Performance Liquid Chromatography
(HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[13]

Relevance in Drug Development and Metabolic
Research

While 3-ketoadipic acid is primarily recognized for its role in industrial biotechnology, its
metabolic context is relevant to the broader scientific community. Its isomer, a-ketoadipic acid,
is an intermediate in lysine and tryptophan catabolism and has been identified as a potential
biomarker for metabolic disorders, including type 2 diabetes and cardiovascular disease.[14]
Understanding the metabolic pathways involving these keto acids can provide insights into
metabolic dysregulation. Furthermore, the enzymes of the (3-ketoadipate pathway represent a
rich source of biocatalysts for the synthesis of complex molecules.

Conclusion
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3-Ketoadipic acid is a molecule of significant interest due to its central role in microbial
metabolism and its potential as a bio-based platform chemical. Advances in metabolic
engineering and bioprocess development have demonstrated the feasibility of its high-level
production from a variety of renewable and waste feedstocks. For researchers and
professionals in the life sciences and biotechnology, 3-ketoadipic acid and its associated
metabolic pathway offer a compelling system for studying microbial catabolism and for the
development of sustainable biomanufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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